2,4-Imidazolidinedione, 5,5-dimethyl-1,3-bis(trimethylsilyl)-

• CAS No.: 66448-28-0
• Molecular Formula: C11H24N2O2Si2
• Molecular Weight: 272.49 g/mol
• IUPAC Name: 5,5-dimethyl-1,3-bis(trimethylsilyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C11H24N2O2Si2/c1-11(2)9(14)12(16(3,4)5)10(15)13(11)17(6,7)8/h1-8H3
• InChI Key: HVLDAPARQYMXFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1[Si](C)(C)C)[Si](C)(C)C)C

Description

2,4-Imidazolidinedione, 5,5-dimethyl-1,3-bis(trimethylsilyl)- is a useful research compound. Its molecular formula is C11H24N2O2Si2 and its molecular weight is 272.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

80 ml of hexamethyldisilazane (0.38 mole) were added over 30 minutes to a refluxing suspension of 50 ml of toluene, 40 mg (0.22 mmole) of saccharin and 38.45 g (0.30 mole) of 5,5-dimethylhydantoin and evolution of ammonia started immediately. When half of the hexamethyldisilazane had been added, all solids had gone into solution and after the addition of the hexamethyldisilazane, reflux was continued for 1 hour. Toluene was distilled off and the residue was vacuum dried at 45° C. to obtain 79.0 g (97%) of 1,3-bis-(trimethylsilyl)-5,5-dimethylhydantoin melting at 46°-49° C. According to NMR analysis, the purity of the compound was 91%.